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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Red 21 in
the formulation of printing inks. This document includes its chemical and physical properties, a
typical formulation for a water-based flexographic ink, and detailed experimental protocols for
evaluating the performance of the pigment within an ink system.

Introduction to Pigment Red 21

Pigment Red 21 (C.I. 12300) is a monoazo pigment that is widely utilized in the printing ink
industry to achieve a brilliant yellowish-red shade.[1][2][3] Its chemical structure imparts good
color strength and hiding power, making it a suitable choice for various printing applications,
including water-based inks, offset inks, and nitro paints.[2][3][4]

Chemical and Physical Properties

A summary of the key properties of Pigment Red 21 is presented in Table 1. This data is
essential for formulators to understand the pigment's behavior in an ink system.
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Property Value References
Chemical Formula C23H16CIN3O2 [1]
Molecular Weight 401.84 g/mol [1]

C.l. Name Pigment Red 21 [1]

C.I. Number 12300 [1]

CAS Number 6410-26-0 [1]
Appearance Red powder [2]

Shade Yellowish Red [2][4]

Oil Absorption

35-45 g/100g

[2]

Density

1.5 g/cm3

[4]

pH Value

6.0-7.0

[4]

Performance Characteristics

The performance of Pigment Red 21 in a printing ink is critical for the final print quality. Table 2
summarizes its fastness properties.

Performance Parameter Rating/Value References
Light Fastness (BWS) 6 [5]
Heat Resistance 150 °C [4]
Water Resistance 4 [4]
Oil Resistance 3 [4]
Acid Resistance 5 [4]
Alkali Resistance 5 [4]

(Note: Fastness properties are rated on a scale of 1 to 5, where 5 is excellent, or on the Blue
Wool Scale (BWS) from 1 to 8, where 8 is excellent.)
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Printing Ink Formulation

A representative formulation for a water-based flexographic printing ink incorporating Pigment
Red 21 is provided below. This formulation can be used as a starting point for further
development and optimization.

ical ] | El hic Inl lati

Component Function Weight (%)
Pigment Red 21 Colorant 15.0

Acrylic Resin Emulsion Binder/Vehicle 45.0

Water Solvent 25.0
Propylene Glycol Co-solvent/Drying retarder 5.0
Defoamer Additive 0.5
Dispersant Additive 2.0

Wax Emulsion Additive (Rub resistance) 2.5

pH Adjuster (e.g., Ammonia) Additive to pH 8.5-9.0
Total 100.0

Ink Formulation and Evaluation Workflow

The following diagram illustrates the logical workflow for formulating a printing ink with Pigment
Red 21 and subsequently evaluating its performance.
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Ink Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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